N-1,3-benzothiazol-2-yl-2-{[4-ethyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[(4-ethyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H16N6OS2/c1-2-24-16(13-8-5-6-10-19-13)22-23-18(24)26-11-15(25)21-17-20-12-7-3-4-9-14(12)27-17/h3-10H,2,11H2,1H3,(H,20,21,25)
• InChI Key: OSZHPKWOAJUGMA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=NC3=CC=CC=C3S2)C4=CC=CC=N4
• Molecular Formula: C18H16N6OS2
• Molecular Weight: 396.5 g/mol

Description

Benzothiazole is a bicyclic heterocyclic compound that is part of many synthetic and natural products. Benzothiazole derivatives have been extensively studied and are associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be characterized by FTIR, 1 H-NMR, 13 C-NMR, and HRMS spectral data.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives can vary depending on the specific derivative being synthesized. For example, the synthesis of some derivatives involves the use of hydroxybenzotriazole (HOBT) and 1- (3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl).

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary depending on their specific biological activity. For example, some benzothiazole derivatives have shown inhibitory activity against M. tuberculosis.

Safety and Hazards

The safety and hazards associated with benzothiazole derivatives can vary depending on the specific derivative. Some benzothiazole derivatives have been found to exhibit low toxicity.

Future Directions

Benzothiazole derivatives continue to be a topic of interest in medicinal chemistry due to their diverse biological activities. Future research may focus on the development of new synthetic methods, the exploration of their biological activities, and their potential applications in the treatment of various diseases.